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Compound of Interest

Compound Name: (S)-SNAP5114

Cat. No.: B1681030 Get Quote

Application Notes: Preparation of (S)-SNAP-5114
Stock Solutions
Introduction

(S)-SNAP-5114 is a selective inhibitor of the GABA transporters GAT-3 and GAT-2, with IC₅₀

values of 5 µM and 21 µM for human GAT-3 and rat GAT-2, respectively[1][2]. It is a valuable

tool in neuroscience research to study the role of GABAergic signaling and has demonstrated

anticonvulsant properties in vivo. Accurate and consistent preparation of stock solutions is

critical for obtaining reliable and reproducible experimental results. This document provides

detailed protocols for the preparation of (S)-SNAP-5114 stock solutions in Dimethyl Sulfoxide

(DMSO) and ethanol.

Physicochemical Properties

A summary of the key physicochemical properties of (S)-SNAP-5114 is presented in the table

below. The molecular weight is essential for calculating the mass of the compound required to

achieve a specific molar concentration.
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Property Value Reference

Molecular Weight 505.61 g/mol [3]

Formula C₃₀H₃₅NO₆

Appearance Solid powder [3]

Purity ≥98% (HPLC)

Solubility

(S)-SNAP-5114 exhibits good solubility in common organic solvents such as DMSO and

ethanol. The maximum recommended concentrations for stock solutions are detailed below. It

is crucial to not exceed these concentrations to ensure complete dissolution and avoid

precipitation.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 mM 50.56 mg/mL

Ethanol 50 mM 25.28 mg/mL

Experimental Protocols
Materials and Equipment

(S)-SNAP-5114 (solid powder)

Anhydrous/ACS grade Dimethyl Sulfoxide (DMSO)

200 proof (100%) Ethanol

Calibrated analytical balance

Sterile microcentrifuge tubes or vials
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Vortex mixer

Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of (S)-SNAP-5114 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of (S)-SNAP-5114 in

DMSO.

Pre-weighing Preparation: Allow the vial of (S)-SNAP-5114 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: On a calibrated analytical balance, accurately weigh the desired amount of (S)-

SNAP-5114 powder. For example, to prepare 1 mL of a 100 mM solution, weigh 50.56 mg of

the compound.

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed powder.

For a 100 mM solution, if you weighed 50.56 mg, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary, but avoid

excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months)[2].

Protocol 2: Preparation of (S)-SNAP-5114 Stock Solution in Ethanol

This protocol outlines the preparation of a 50 mM stock solution of (S)-SNAP-5114 in ethanol.

Pre-weighing Preparation: Allow the vial of (S)-SNAP-5114 powder to come to room

temperature before opening.

Weighing: Carefully weigh the desired amount of (S)-SNAP-5114 powder. For instance, to

prepare 1 mL of a 50 mM solution, weigh 25.28 mg of the compound.
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Dissolution: Add the calculated volume of 100% ethanol to the vial. For a 50 mM solution, if

you weighed 25.28 mg, add 1 mL of ethanol.

Mixing: Tightly cap the vial and vortex until the powder is fully dissolved.

Storage: Store the ethanol stock solution in tightly sealed vials to prevent evaporation.

Aliquot into smaller volumes and store at -20°C.

Calculations for Stock Solution Preparation

The following table provides the required mass of (S)-SNAP-5114 for various common stock

solution concentrations and volumes. These calculations are based on a molecular weight of

505.61 g/mol .

Desired Concentration Volume
Mass of (S)-SNAP-5114
Required

1 mM 1 mL 0.506 mg

10 mM 1 mL 5.06 mg

50 mM 1 mL 25.28 mg

100 mM 1 mL 50.56 mg

1 mM 5 mL 2.53 mg

10 mM 5 mL 25.28 mg

Safety Precautions

Always handle (S)-SNAP-5114 and solvents in a well-ventilated area or a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for (S)-SNAP-5114, DMSO, and ethanol for detailed

safety and handling information.
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Visualized Workflow

Preparation Phase

DMSO Protocol Ethanol Protocol

Storage Phase

Start: Equilibrate (S)-SNAP-5114
to Room Temperature

Weigh desired mass of
(S)-SNAP-5114 powder

Select Solvent

Add calculated volume
of DMSO

DMSO

Add calculated volume
of 100% Ethanol

Ethanol

Vortex until fully dissolved
(Max: 100 mM)

Aliquot into single-use tubes

Vortex until fully dissolved
(Max: 50 mM)

Store at -20°C or -80°C

End: Ready for experimental use

Click to download full resolution via product page
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Caption: Workflow for preparing (S)-SNAP-5114 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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